Cas no 2138026-01-2 (3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea)

3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea
- 2138026-01-2
- EN300-1132045
-
- Inchi: 1S/C8H17N3O3S/c1-14-5-2-10-8(12)11-15(13)6-3-9-4-7-15/h9H,2-7H2,1H3,(H,10,12)
- InChI Key: KHCASFKNJMNPAD-UHFFFAOYSA-N
- SMILES: S1(CCNCC1)(=NC(NCCOC)=O)=O
Computed Properties
- Exact Mass: 235.09906259g/mol
- Monoisotopic Mass: 235.09906259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 88.2Ų
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1132045-0.25g |
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea |
2138026-01-2 | 95% | 0.25g |
$1038.0 | 2023-10-26 | |
Enamine | EN300-1132045-0.5g |
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea |
2138026-01-2 | 95% | 0.5g |
$1084.0 | 2023-10-26 | |
Enamine | EN300-1132045-0.1g |
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea |
2138026-01-2 | 95% | 0.1g |
$993.0 | 2023-10-26 | |
Enamine | EN300-1132045-10.0g |
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea |
2138026-01-2 | 10g |
$3807.0 | 2023-05-24 | ||
Enamine | EN300-1132045-1.0g |
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea |
2138026-01-2 | 1g |
$884.0 | 2023-05-24 | ||
Enamine | EN300-1132045-0.05g |
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea |
2138026-01-2 | 95% | 0.05g |
$948.0 | 2023-10-26 | |
Enamine | EN300-1132045-2.5g |
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea |
2138026-01-2 | 95% | 2.5g |
$2211.0 | 2023-10-26 | |
Enamine | EN300-1132045-5g |
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea |
2138026-01-2 | 95% | 5g |
$3273.0 | 2023-10-26 | |
Enamine | EN300-1132045-5.0g |
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea |
2138026-01-2 | 5g |
$2566.0 | 2023-05-24 | ||
Enamine | EN300-1132045-1g |
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea |
2138026-01-2 | 95% | 1g |
$1129.0 | 2023-10-26 |
3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea Related Literature
-
Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
-
Suying Hou,Yongcun Zou,Xianchun Liu,Xiaodan Yu,Bo Liu,Xiujuan Sun,Yan Xing CrystEngComm, 2011,13, 835-840
-
Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
-
Weiqun Li,Ke Cao,Hongtao Wang,Jiabin Liu,Limin Zhou,Haimin Yao Nanoscale, 2016,8, 5254-5259
Additional information on 3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea
Comprehensive Overview of 3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea (CAS No. 2138026-01-2)
The compound 3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea (CAS No. 2138026-01-2) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a thiomorpholine core and a urea derivative, makes it a subject of interest for researchers exploring novel bioactive compounds and functional materials. This article delves into the properties, applications, and current research trends surrounding this compound, while addressing common queries and industry trends.
One of the key structural features of 3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea is its thiomorpholine-1,1-dioxide moiety, which is known for its potential in drug design due to its ability to modulate pharmacokinetic properties. The presence of a methoxyethyl group further enhances its solubility and bioavailability, making it a candidate for pharmaceutical applications. Recent studies have highlighted its role in the development of enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies in precision medicine.
In the context of materials science, this compound's urea linkage offers opportunities for creating supramolecular architectures. Researchers are investigating its use in hydrogen-bonded networks, which are pivotal in designing smart materials and sensors. The integration of thiomorpholine derivatives into polymers has also shown promise in improving thermal stability and mechanical properties, addressing the need for advanced materials in electronics and coatings.
The synthesis of 3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea typically involves multi-step organic reactions, including condensation and oxidation processes. Optimizing these synthetic routes is a focal point for chemists, particularly in achieving high yields and purity. Green chemistry principles are increasingly being applied to reduce environmental impact, reflecting the industry's shift toward sustainable practices.
From an analytical perspective, advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to characterize this compound. These methods ensure accurate identification and quality control, which are critical for both research and industrial applications. The compound's stability under various conditions is also a topic of investigation, as it influences storage and handling protocols.
Current trends in the pharmaceutical industry emphasize the exploration of sulfur-containing heterocycles, and 3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea fits well within this paradigm. Its potential as a bioisostere for carboxylic acids or amides is being explored, offering new avenues for drug discovery. Additionally, its role in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities is under scrutiny, given the rising interest in degraders and molecular glues.
In summary, 3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea (CAS No. 2138026-01-2) represents a versatile compound with broad applicability across multiple scientific disciplines. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the realms of drug development and advanced materials. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and beyond.
2138026-01-2 (3-(2-methoxyethyl)-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea) Related Products
- 2228333-61-5(2-(2-bromoethyl)-3,5-dichloropyridine)
- 2248210-19-5((2R)-2-(2,6-Dimethylphenyl)propan-1-amine)
- 2055042-70-9(N-(Azido-PEG4)-biocytin)
- 125802-05-3(1-(2-methoxyphenyl)cyclohexan-1-amine)
- 1396883-53-6(3-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-1-(thiophen-2-yl)methylurea)
- 158581-29-4(2,4-Dibromo-6-(tert-butyl-NNO-azoxy)phenylamine)
- 2171920-32-2(3-cyclopentyl-N-cyclopropyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)
- 136081-47-5(3-Acetyl-4-hydroxybenzene-1-sulfonamide)
- 1219803-20-9(4-PIPERIDINE-D9-CARBOXAMIDE)
- 2068151-21-1(2-amino-7-bromo-1,2,3,4-tetrahydroisoquinolin-1-one)




